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Abstract

BAM?7 ((E)-4-(2-(2-ethoxyphenyl)hydrazono)-5-methyl-2-(4-phenylthiazol-2-yl)-2,4-dihydro-3H-
pyrazol-3-one) is a small molecule activator of the pro-apoptotic protein BAX. As a key
regulator of the intrinsic pathway of apoptosis, BAX represents a promising therapeutic target
for diseases characterized by apoptotic evasion, such as cancer. BAM7 has been identified as
a direct and selective activator of BAX, inducing a conformational change that leads to its
oligomerization and the subsequent permeabilization of the mitochondrial outer membrane.
This event triggers the release of apoptogenic factors, ultimately leading to programmed cell
death. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and pharmacological profile of BAM7. Detailed experimental
protocols for key assays are provided to facilitate further research and development of this and
similar BAX-activating compounds.

Chemical Structure and Properties
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BAM?7 is a complex heterocyclic molecule with the systematic IUPAC name (E)-4-(2-(2-
ethoxyphenyl)hydrazono)-5-methyl-2-(4-phenylthiazol-2-yl)-2,4-dihydro-3H-pyrazol-3-one. Its
chemical and physical properties are summarized in the tables below.

Chemical Identification

Identifier Value

(E)-4-(2-(2-ethoxyphenyl)hydrazono)-5-methyl-

IUPAC Name 2-(4-phenylthiazol-2-yl)-2,4-dihydro-3H-pyrazol-
3-one[1]

CAS Number 331244-89-4[1]

Chemical Formula C21H19N502S[1]

CCOC1=CC=CC=C1N/N=C2C(C)=NN(C3=NC(
C4=CC=CC=C4)=CS3)C2=0[2]

SMILES

hvsicochemical .

Property Value

Molecular Weight 405.48 g/mol [1]
Appearance Solid powder[1]
Purity =>98% (HPLC)
Solubility Soluble in DMSO[1]

Store as a solid at -20°C for up to 3 years. In
Storage
solvent, store at -80°C for up to 2 years.[2]

Pharmacological Properties

BAM?7 is a direct and selective activator of the pro-apoptotic BCL-2 family member, BAX. Its
mechanism of action involves binding to a specific site on BAX, leading to its activation and the
initiation of the apoptotic cascade.

Mechanism of Action
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BAM?7 directly binds to a previously uncharacterized BH3-binding groove on the N-terminal
face of BAX.[3] This interaction triggers a conformational change in the BAX protein, exposing
its N-terminal activation epitope.[4] The activated BAX monomers then oligomerize and
translocate from the cytosol to the outer mitochondrial membrane.[4] These BAX oligomers
form pores in the mitochondrial membrane, leading to the release of cytochrome ¢ and other
pro-apoptotic factors into the cytoplasm. This initiates a caspase cascade that culminates in
apoptotic cell death.[4]
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Prepare serial dilutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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